Cas no 31867-90-0 (Benzamide, 2-amino-4,5-dimethyl-)

• Product name: Benzamide, 2-amino-4,5-dimethyl-
• CAS No: 31867-90-0
• MF: C₉H₁₂N₂O
• MW: 164.20438
• CID: 1449050
• PubChem ID: 20349002

Benzamide, 2-amino-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-4,5-dimethyl-
• 31867-90-0
• SCHEMBL5951698
• 2-amino-4,5-dimethylbenzamide

• Inchi： InChI=1S/C9H12N2O/c1-5-3-7(9(11)12)8(10)4-6(5)2/h3-4H,10H2,1-2H3,(H2,11,12)
• InChI Key： OBIHYIDHQPIDOS-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)N)C(=O)N

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 69.11